Cas no 13905-48-1 (1-Bromo-3-methylcyclohexane)
1-Bromo-3-methylcyclohexane is a halogenated cycloalkane with the molecular formula C₇H₁₃Br, featuring a bromine substituent at the 1-position and a methyl group at the 3-position of the cyclohexane ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent formation. Its structural features, including the steric influence of the methyl group, make it valuable for studying regioselectivity and reaction mechanisms. The product is typically supplied as a high-purity liquid, ensuring consistent performance in research and industrial applications. Proper handling is required due to its potential reactivity and sensitivity to light and moisture.
1-Bromo-3-methylcyclohexane structure
Product Name:1-Bromo-3-methylcyclohexane
1-Bromo-3-methylcyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-methylcyclohexane
- Cyclohexane,1-bromo-3-methyl-
- 1-Brom-3-methyl-cyclohexan
- 1-bromo-3-methyl-cyclohexane
- 3-Brom-1-methyl-cyclohexan
- 3-Methyl-cyclohexylbromid
- Cyclohexane,1-bromo-3-methyl
- Nsc9390
- m-Methylcyclohexylbromide
- 3-Methylcyclohexylbromide
- 1-Bromo-3-methylcyclohexyl
- 1-bromo-3-methyl-cyclohexan
- 1-BROMO-3-METHYLCYCLOHEXANE (CIS & TRANS)
- 1-BROMO-3-METHYLCYCLOHEXANE, CIS + TRANS 97%
- EINECS 237-675-8
- 1-Bromo-3-methylcyclohexane #
- m-Methylcyclohexyl bromide
- AKOS009158128
- 1-Bromo-3-methylcyclohexane, cis+trans
- Cyclohexane, 1-bromo-3-methyl-
- SCHEMBL254574
- NSC 9390
- m-Methylcyclohexylbromid
- NS00051508
- EN300-76232
- NSC-9390
- DTXSID90871226
- MFCD00046336
- 13905-48-1
- CS-0260886
- DB-363435
- G51824
- DTXCID30818897
-
- Inchi： 1S/C7H13Br/c1-6-3-2-4-7(8)5-6/h6-7H,2-5H2,1H3
- InChI Key： CAKVGNXMAZLDPV-UHFFFAOYSA-N
- SMILES： BrC1CCCC(C)C1
Computed Properties
- Exact Mass: 176.02000
- Monoisotopic Mass: 176.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.2676
- Boiling Point: 181.96°C (estimate)
- Refractive Index: 1.4979
- PSA: 0.00000
- LogP: 2.96000
1-Bromo-3-methylcyclohexane Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
1-Bromo-3-methylcyclohexane Customs Data
- HS CODE：2903890090
- Customs Data：
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Bromo-3-methylcyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM373673-100mg |
1-Bromo-3-methylcyclohexane |
13905-48-1 | 95%+ | 100mg |
$203 | 2023-02-02 | |
| Chemenu | CM373673-250mg |
1-Bromo-3-methylcyclohexane |
13905-48-1 | 95%+ | 250mg |
$279 | 2023-02-02 | |
| Chemenu | CM373673-500mg |
1-Bromo-3-methylcyclohexane |
13905-48-1 | 95%+ | 500mg |
$496 | 2023-02-02 | |
| Enamine | EN300-76232-0.05g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 0.05g |
$101.0 | 2023-02-12 | |
| Enamine | EN300-76232-0.1g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 0.1g |
$152.0 | 2023-02-12 | |
| Enamine | EN300-76232-0.25g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 0.25g |
$216.0 | 2023-02-12 | |
| Enamine | EN300-76232-0.5g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 0.5g |
$407.0 | 2023-02-12 | |
| Enamine | EN300-76232-1.0g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 1.0g |
$528.0 | 2023-02-12 | |
| Enamine | EN300-76232-2.5g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 2.5g |
$1034.0 | 2023-02-12 | |
| Enamine | EN300-76232-5.0g |
1-bromo-3-methylcyclohexane |
13905-48-1 | 95% | 5.0g |
$1530.0 | 2023-02-12 |
1-Bromo-3-methylcyclohexane Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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